![molecular formula C6H5N5O2 B1385175 3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid CAS No. 1240306-28-8](/img/structure/B1385175.png)
3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid
Overview
Description
“3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid” is a chemical compound with the empirical formula C9H7N3O2 . It is commonly used as a monomer to synthesize MOF materials .
Synthesis Analysis
A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis . These compounds can be used as monomers to synthesize MOF materials .Molecular Structure Analysis
The molecular weight of “3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid” is 189.17 . The SMILES string is OC(=O)c1cccc(c1)-n2cnnc2 .Physical And Chemical Properties Analysis
“3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid” is a solid at room temperature . Its molecular weight is 189.17 and its empirical formula is C9H7N3O2 .Mechanism of Action
Future Directions
The potential applications of “3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid” and its derivatives are still being explored. They have been used in the synthesis of MOF materials and have shown promise in the field of medicinal chemistry . Further studies would help to evaluate their molecular mechanism of action regarding these beneficial activities .
properties
IUPAC Name |
3-(1,2,4-triazol-4-yl)-1H-pyrazole-5-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N5O2/c12-6(13)4-1-5(10-9-4)11-2-7-8-3-11/h1-3H,(H,9,10)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FACKENXKFCKWNC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1N2C=NN=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4H-1,2,4-Triazol-4-yl)-1H-pyrazole-5-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.